4-(3-Hydroxyphenoxy)pyridine-2-carboxamide
Overview
Description
4-(3-Hydroxyphenoxy)pyridine-2-carboxamide is a chemical compound with the molecular weight of 230.22 . It is a powder in physical form .
Molecular Structure Analysis
The InChI code for 4-(3-Hydroxyphenoxy)pyridine-2-carboxamide is1S/C12H10N2O3/c13-12(16)11-7-10(4-5-14-11)17-9-3-1-2-8(15)6-9/h1-7,15H,(H2,13,16) . This code provides a detailed description of the molecule’s structure. Physical And Chemical Properties Analysis
4-(3-Hydroxyphenoxy)pyridine-2-carboxamide is a powder . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Urease Inhibition
4-(3-Hydroxyphenoxy)pyridine-2-carboxamide: derivatives have been explored as potential urease inhibitors . Urease is an enzyme that catalyzes the hydrolysis of urea into carbon dioxide and ammonia, which can lead to various life-threatening conditions such as gastric and duodenal cancer. The inhibition of urease is a promising strategy for a new line of therapy with anti-urease activity .
Molecular Docking Studies
These compounds have been subjected to molecular docking studies to understand their binding mode with the enzyme urease. This helps in elucidating the mode of interaction and the potential for designing more effective urease inhibitors .
Kinetic Studies
Kinetic studies of 4-(3-Hydroxyphenoxy)pyridine-2-carboxamide derivatives provide insights into the inhibitory mechanism and the potency of these compounds as urease inhibitors. Such studies are crucial for the development of new therapeutic agents .
ADME Profile Analysis
The ADME (Absorption, Distribution, Metabolism, and Excretion) profile of these compounds is analyzed to predict their pharmacokinetic properties. This is essential for understanding the drug-likeness and potential therapeutic applications of these derivatives .
Synthesis of Novel Structures
The compound serves as a precursor for the synthesis of novel structures with potential therapeutic applications. For instance, the synthesis of pyridine carboxamide and carbothioamide derivatives via condensation reactions has been investigated .
Spectral Studies
Spectral studies, including IR spectra analysis , are conducted to characterize the structural properties of these derivatives. This is important for confirming the synthesis of desired compounds and understanding their chemical behavior .
Antiplasmodial Activity
Derivatives of 4-(3-Hydroxyphenoxy)pyridine-2-carboxamide have been studied for their antiplasmodial activity . This research is significant for the development of new antimalarial drugs, as plasmodium is the parasite responsible for malaria .
Antimicrobial Agents
These compounds have also been synthesized as potential antimicrobial agents . Research into chiral linear and macrocyclic bridged pyridines, starting from pyridine-2,6-dicarbonyl dichloride, highlights the antimicrobial potential of these derivatives .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
properties
IUPAC Name |
4-(3-hydroxyphenoxy)pyridine-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O3/c13-12(16)11-7-10(4-5-14-11)17-9-3-1-2-8(15)6-9/h1-7,15H,(H2,13,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POLKWFIYLQLDNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC2=CC(=NC=C2)C(=O)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Hydroxyphenoxy)pyridine-2-carboxamide | |
CAS RN |
1183665-90-8 |
Source
|
| Record name | 4-(3-hydroxyphenoxy)pyridine-2-carboxamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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